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Compound of Interest

Compound Name: AT13148

Cat. No.: B1683962 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and formulation of AT13148 for in vitro

use. The following troubleshooting guides and frequently asked questions (FAQs) address

common issues encountered during experimental workflows.

AT13148 Solubility Data
AT13148 is a multi-AGC kinase inhibitor with limited solubility in aqueous solutions.[1] It is

readily soluble in organic solvents such as DMSO.[1][2][3] Proper handling and formulation are

critical for obtaining reliable and reproducible results in in vitro assays.

Table 1: Solubility of AT13148 in Common Solvents
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source(s)

DMSO 62 197.59 [1]

DMSO 58 184.84 [3]

DMSO 50 - [4]

DMSO 47.33 150.84 [2]

DMF 30 95.61 [2]

DMSO:PBS (pH 7.2)

(1:2)
0.33 1.05 [2]

Water Insoluble Insoluble [1]

Ethanol Insoluble Insoluble [1][3]

Note: Solubility can vary slightly between different batches of the compound.[5] For optimal

results, it is recommended to use fresh, anhydrous DMSO as it is hygroscopic and absorbed

moisture can reduce the solubility of AT13148.[1] Sonication may be required to fully dissolve

the compound in DMSO.[3]

Experimental Protocols
Preparation of AT13148 Stock Solutions
Objective: To prepare a high-concentration stock solution of AT13148 in DMSO for subsequent

dilution to working concentrations.

Materials:

AT13148 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Sonicator (optional)

Procedure:

Determine the desired stock concentration. A common stock concentration is 10 mM to 50

mM in DMSO.

Calculate the required amount of AT13148 and DMSO. The molecular weight of AT13148 is

313.78 g/mol .[2]

Example for a 10 mM stock solution in 1 mL of DMSO:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 313.78 g/mol * (1000 mg / 1 g) =

3.1378 mg

Accurately weigh the AT13148 powder and transfer it to a sterile tube.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution until the powder is completely dissolved. If necessary, sonicate the

solution for a few minutes to aid dissolution.[3]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C. When stored at -20°C, the solution is stable for up

to 1 year, and at -80°C, it is stable for up to 2 years.[6]

Preparation of Working Solutions for In Vitro Assays
Objective: To dilute the high-concentration DMSO stock solution into an aqueous cell culture

medium for use in in vitro experiments.

Materials:

AT13148 DMSO stock solution

Pre-warmed cell culture medium (e.g., DMEM, RPMI-1640)
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Sterile polypropylene tubes

Procedure:

Thaw the AT13148 stock solution at room temperature.

Perform serial dilutions. It is recommended to perform a serial dilution of the stock solution in

cell culture medium to reach the final desired concentration. Direct dilution of a high-

concentration stock into a large volume of aqueous medium can cause precipitation.

Maintain a low final DMSO concentration. The final concentration of DMSO in the cell culture

medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Vortex gently after each dilution step to ensure homogeneity.

Use the working solution immediately. It is not recommended to store aqueous working

solutions of AT13148.

Troubleshooting Guide & FAQs
Q1: My AT13148 precipitated when I diluted it in my cell culture medium. What should I do?

A1: Precipitation upon dilution into aqueous media is a common issue with hydrophobic

compounds like AT13148. Here are some troubleshooting steps:

Reduce the final concentration: The working concentration of AT13148 in many cell-based

assays ranges from 1.5 to 3.8 µM.[2][5] Attempt to use a lower final concentration if

precipitation is observed.

Perform serial dilutions: Instead of a single large dilution, perform a series of smaller,

sequential dilutions in your culture medium. This gradual decrease in DMSO concentration

can help maintain solubility.

Increase the DMSO concentration (with caution): If your experimental system allows, you

can slightly increase the final DMSO concentration. However, always include a vehicle

control with the same DMSO concentration to account for any solvent effects.
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Consider using a formulation with co-solvents: For challenging situations, a formulation

containing solubilizing agents can be prepared. For example, a formulation for in vivo use

involves dissolving the DMSO stock in a mixture of PEG300 and Tween 80 before adding the

aqueous component.[1] A similar approach with biocompatible co-solvents could be adapted

for in vitro use, but would require careful validation.

Q2: What is the recommended working concentration of AT13148 for cell-based assays?

A2: The effective concentration of AT13148 can vary depending on the cell line and the specific

assay. However, GI50 (50% growth inhibition) values are reported to be in the range of 1.5 to

3.8 µM for a panel of cancer cell lines.[2][5] It is always recommended to perform a dose-

response experiment to determine the optimal concentration for your specific cell line and

experimental conditions.

Q3: How should I store AT13148 powder and stock solutions?

A3:

Powder: Store the lyophilized powder at -20°C for up to 3 years or at 4°C for up to 2 years.[2]

DMSO Stock Solutions: Aliquot and store at -20°C for up to 1 year or -80°C for up to 2 years.

[6] Avoid repeated freeze-thaw cycles.[6]

Q4: Can I use water or ethanol to dissolve AT13148?

A4: No, AT13148 is reported to be insoluble in both water and ethanol.[1][3] DMSO is the

recommended solvent for preparing stock solutions for in vitro use.
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Troubleshooting Steps
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Caption: Troubleshooting flowchart for AT13148 precipitation issues.
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Caption: Experimental workflow for preparing and using AT13148 in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1683962?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/at13148.html
https://www.medkoo.com/uploads/product/AT13148/product_insert/ProductData-AT13148.pdf
https://www.targetmol.com/compound/at13148
https://immunomart.com/product/at13148/
https://www.selleckchem.com/datasheet/at13148-S756301-DataSheet.html
https://www.medchemexpress.com/at13148.html
https://www.benchchem.com/product/b1683962#at13148-solubility-and-formulation-for-in-vitro-use
https://www.benchchem.com/product/b1683962#at13148-solubility-and-formulation-for-in-vitro-use
https://www.benchchem.com/product/b1683962#at13148-solubility-and-formulation-for-in-vitro-use
https://www.benchchem.com/product/b1683962#at13148-solubility-and-formulation-for-in-vitro-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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